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Compound of Interest

Compound Name: Neuraminidase-IN-11

Cat. No.: B12397678

Disclaimer: Information on the specific compound "Neuraminidase-IN-11" is not publicly
available. This guide provides a comprehensive overview of the well-characterized and widely
used neuraminidase inhibitor, Oseltamivir, as a representative example for researchers,
scientists, and drug development professionals.

Introduction

Oseltamivir, marketed under the trade name Tamiflu®, is a potent and selective inhibitor of the
neuraminidase enzyme of influenza A and B viruses.[1][2][3] As an antiviral agent, it plays a
crucial role in the treatment and prophylaxis of influenza infections.[1][2][3] Oseltamivir is a
prodrug, meaning it is administered in an inactive form and is subsequently metabolized in the
body to its active form, oseltamivir carboxylate.[2][4][5] This active metabolite mimics the
natural substrate of the neuraminidase enzyme, sialic acid, and competitively inhibits its
activity, thereby preventing the release of new viral particles from infected host cells and
limiting the spread of the infection.[5][6]

Chemical Structure and Properties

The chemical identity and key physicochemical properties of Oseltamivir and its active
metabolite, Oseltamivir Carboxylate, are summarized below.

Chemical Structure

Oseltamivir
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Oseltamivir Carboxylate

Chemical and Physical Properties
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Property Oseltamivir Oseltamivir Carboxylate
ethyl (3R,4R,5S)-4-acetamido-  (3R,4R,5S)-4-acetamido-5-
5-amino-3-(pentan-3- amino-3-(pentan-3-

IUPAC Name

yloxy)cyclohex-1-ene-1-

carboxylate[1]

yloxy)cyclohex-1-ene-1-

carboxylic acid[7]

Molecular Formula

C16H28N204[1][6]

C14H24N204[7][8]

Molecular Weight 312.41 g/mol [1][6] 284.35 g/mol [7]
CCC(CO)O[C@@H]1C=C(C--
(ol ) ( CCC(CCO)O[C@@H]1C=C(C--
SMILES INVALID-LINK--
INVALID-LINK--N)C(=0)O[7]
N)C(=0)OCC[1]
CAS Number 196618-13-0[1] 187227-45-8[7]
Appearance White crystalline solid[9][10] Solid
] ] 190-206 °C (phosphate salt) ]
Melting Point Not available

[9]

Water Solubility

1.6 g/L (estimated for
phosphate salt)[9]

>46.1 mg/mL (with gentle
warming)[11]

pKa

7.7 (25 °C)[12]

Not available

Biological Activity and Mechanism of Action

Oseltamivir is a competitive inhibitor of the viral neuraminidase enzyme, which is crucial for the

release of newly formed virions from infected cells.

Inhibitory Activity

The inhibitory potency of oseltamivir carboxylate against various influenza virus neuraminidase

subtypes is typically measured as the half-maximal inhibitory concentration (IC50). These

values can vary depending on the viral strain and the assay method used.
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Mean IC50 (nM) of

Influenza Virus Subtype Neuraminidase Subtype Oseltamivir Carboxylate
A/HIN1 N1 1.2 - 1.34[13][14]

AJH3N2 N2 0.5 - 0.67[13][14]

Influenza B 8.8 - 13[13][14]

A(H1N1)pdm09 N1 0.90[15]

A(H5N1) N1 0.70[16]

Mechanism of Action Signaling Pathway

Oseltamivir acts as a prodrug that is converted to the active oseltamivir carboxylate by
esterases in the liver. Oseltamivir carboxylate then inhibits the neuraminidase enzyme on the
surface of the influenza virus. This inhibition prevents the cleavage of sialic acid residues from
the host cell surface, which in turn prevents the release of newly formed virus particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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